Cas no 898411-14-8 (N'-benzyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}ethanediamide)

• Product Name: N'-benzyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}ethanediamide
• CAS No: 898411-14-8
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5481282
• Update Time: 2025-07-16

N'-benzyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• YXKPQIOJPMGTQP-UHFFFAOYSA-N
• N'-benzyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}ethanediamide

• Inchi： 1S/C20H19N3O3/c24-17-11-15-10-16(9-14-7-4-8-23(17)18(14)15)22-20(26)19(25)21-12-13-5-2-1-3-6-13/h1-3,5-6,9-10H,4,7-8,11-12H2,(H,21,25)(H,22,26)
• InChI Key： YXKPQIOJPMGTQP-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C2=C([H])C(=C([H])C3C([H])([H])C([H])([H])C([H])([H])N1C=32)N([H])C(C(N([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O

Additional information on N'-benzyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}ethanediamide

Professional Introduction to Compound with CAS No. 898411-14-8 and Product Name: N'-benzyl-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}ethanediamide

The compound with the CAS number 898411-14-8 and the product name N'-benzyl-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}ethanediamide represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This intricate molecular structure, characterized by its tricyclic framework and azatriene moiety, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery.

At the core of this compound's structure lies a highly complex tricyclic system, specifically a tricyclo6.3.1.0^4,12dodecahydroazatriene, which is a rare and structurally unique scaffold. This scaffold is derived from a perhydroazatriene backbone, which has been extensively studied for its pharmacological properties. The presence of multiple fused rings and a nitrogen-containing heterocycle imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in drug development.

The 2-oxo group within the tricyclic system introduces an additional layer of reactivity, enabling various functionalization strategies that can be exploited in synthetic chemistry. This feature is particularly valuable for designing molecules with enhanced binding affinity and selectivity towards biological targets. The compound's molecular architecture also includes an ethanediamide moiety, which serves as a versatile pharmacophore capable of interacting with biological receptors through hydrogen bonding and other non-covalent interactions.

The benzyl group at the N'-terminus of the molecule contributes to its overall lipophilicity, influencing its solubility and permeability across biological membranes. This characteristic is crucial for drug candidates that need to exhibit efficient absorption and distribution within the body. Furthermore, the combination of these structural elements—tricyclic framework, azatriene core, 2-oxo group, ethanediamide side chain, and benzyl substituent—creates a multifaceted molecular entity with potential therapeutic applications.

In recent years, there has been growing interest in tricyclic compounds due to their structural rigidity and ability to mimic natural products found in biological systems. These compounds often exhibit high binding affinity and selectivity towards enzymes and receptors involved in various disease pathways. The tricyclo6.3.1.0^4,12dodecahydroazatriene scaffold has been particularly studied for its potential in treating neurological disorders, inflammation, and cancer due to its ability to modulate key biological pathways.

The N'-benzyl-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}ethanediamide compound has shown promise in preclinical studies as a lead molecule for further development into therapeutic agents. Its unique structural features have been leveraged to design derivatives with improved pharmacokinetic properties and enhanced biological activity. The presence of multiple reactive sites allows for extensive chemical modification, enabling researchers to fine-tune the molecule's properties for specific applications.

One of the most exciting aspects of this compound is its potential as a scaffold for drug discovery programs targeting elusive biological targets. The tricyclic system provides a rigid framework that can be optimized to fit into complex binding pockets of enzymes or receptors with high precision. Additionally, the azatriene core has been shown to interact with various biological molecules through multiple hydrogen bonds and hydrophobic interactions, making it an ideal candidate for designing molecules with high affinity.

The 2-oxo group within the molecule has been strategically positioned to enable further functionalization through condensation reactions or nucleophilic substitutions. This feature allows chemists to introduce additional pharmacophores or modify existing ones without disrupting the core structure of the compound. Such flexibility is crucial for developing molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy using molecular docking simulations. These studies have revealed that the N'-benzyl-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}ethanediamide compound can effectively interact with several protein targets implicated in diseases such as cancer and inflammation. The predicted binding affinities are comparable to those of known therapeutic agents, suggesting that this compound could be a valuable lead for further development.

In conclusion,N'-benzyl-N-{2-oxo-1-azatricyclo6.3.1.⁴_,12dodeca}_-4,₆,_{8(12)-trien-6}-yl}ethanediamide (CAS No.: 898411
14
8) represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture
and
potential therapeutic applications.
The
presence
of
a
tricyclohexane
system,
an
azatriene
core,
a
2-oxo
group,
an
ethanediamide
moiety,
and
a benzyl group makes it a promising candidate for drug discovery. Further studies, both
in vitro and
in vivo, are warranted to fully elucidate its pharmacological properties.